Cas no 127842-71-1 ((2E)-3-2-(difluoromethoxy)phenylprop-2-enoic acid)
(2E)-3-[2-(Difluoromethoxy)phenyl]prop-2-enoic acid is a fluorinated cinnamic acid derivative characterized by its difluoromethoxy substituent on the phenyl ring. This structural feature enhances its electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound’s α,β-unsaturated carboxylic acid moiety allows for versatile reactivity, including Michael additions and conjugate reductions, while the difluoromethoxy group improves metabolic stability and lipophilicity. Its well-defined stereochemistry (E-configuration) ensures consistency in downstream applications. This compound is particularly useful in the development of bioactive molecules, offering a balance of reactivity and stability for targeted modifications. High purity and precise characterization ensure reliability in research and industrial processes.
127842-71-1 structure
Product Name:(2E)-3-2-(difluoromethoxy)phenylprop-2-enoic acid
CAS No:127842-71-1
MF:C10H8F2O3
MW:214.165530204773
MDL:MFCD03419433
CID:897628
PubChem ID:6001344
Update Time:2025-06-08
(2E)-3-2-(difluoromethoxy)phenylprop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[2-(DIFLUOROMETHOXY)PHENYL]ACRYLIC ACID
- 3-(2-Difluoromethoxy-phenyl)-acrylic acid
- 3-[2-(difluoromethoxy)phenyl]prop-2-enoic acid
- 2-difluoromethoxycinnamic acid
- (E)-3-[2-(Difluoromethoxy)phenyl]prop-2-enoic acid
- (2E)-3-2-(difluoromethoxy)phenylprop-2-enoic acid
-
- MDL： MFCD03419433
- Inchi： 1S/C10H8F2O3/c11-10(12)15-8-4-2-1-3-7(8)5-6-9(13)14/h1-6,10H,(H,13,14)/b6-5+
- InChI Key： KLWSPVZYBMMDBR-AATRIKPKSA-N
- SMILES： FC(OC1C=CC=CC=1/C=C/C(=O)O)F
Computed Properties
- Exact Mass: 214.04400
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- PSA: 46.53000
- LogP: 2.38580
(2E)-3-2-(difluoromethoxy)phenylprop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 028149-1g |
3-(2-Difluoromethoxy-phenyl)-acrylic acid |
127842-71-1 | 95% | 1g |
￡96.00 | 2022-03-01 | |
| Fluorochem | 028149-5g |
3-(2-Difluoromethoxy-phenyl)-acrylic acid |
127842-71-1 | 95% | 5g |
￡287.00 | 2022-03-01 | |
| abcr | AB498303-250 mg |
(2E)-3-[2-(Difluoromethoxy)phenyl]acrylic acid |
127842-71-1 | 250MG |
€143.20 | 2022-03-24 | ||
| abcr | AB498303-1 g |
(2E)-3-[2-(Difluoromethoxy)phenyl]acrylic acid |
127842-71-1 | 1g |
€163.60 | 2022-03-24 | ||
| abcr | AB498303-5 g |
(2E)-3-[2-(Difluoromethoxy)phenyl]acrylic acid |
127842-71-1 | 5g |
€354.00 | 2022-03-24 | ||
| abcr | AB498303-10 g |
(2E)-3-[2-(Difluoromethoxy)phenyl]acrylic acid |
127842-71-1 | 10g |
€575.00 | 2022-03-24 | ||
| abcr | AB498303-25 g |
(2E)-3-[2-(Difluoromethoxy)phenyl]acrylic acid |
127842-71-1 | 25g |
€1,034.00 | 2022-03-24 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1333268-50mg |
(2e)-3-[2-(difluoromethoxy)phenyl]prop-2-enoic acid |
127842-71-1 | 98% | 50mg |
￥864.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1333268-100mg |
(2e)-3-[2-(difluoromethoxy)phenyl]prop-2-enoic acid |
127842-71-1 | 98% | 100mg |
￥1076.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1333268-250mg |
(2e)-3-[2-(difluoromethoxy)phenyl]prop-2-enoic acid |
127842-71-1 | 98% | 250mg |
￥1544.00 | 2024-08-09 |
(2E)-3-2-(difluoromethoxy)phenylprop-2-enoic acid Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives
127842-71-1 ((2E)-3-2-(difluoromethoxy)phenylprop-2-enoic acid) Related Products
- 630424-87-2(3-3-(difluoromethoxy)phenylprop-2-enoic acid)
- 127842-70-0(2-Propenoic acid, 3-[4-(difluoromethoxy)phenyl]-, (2E)-)
- 399579-92-1(3-2-(trifluoromethoxy)phenylprop-2-enoic acid)
- 884-05-9(3-2-(difluoromethoxy)phenylprop-2-enoic acid)
- 1262018-21-2(3-2-hydroxy-4-(trifluoromethoxy)phenylprop-2-enoic acid)
- 851208-05-4(3-2,4-bis(difluoromethoxy)phenylprop-2-enoic acid)
- 1017779-14-4(2-Methoxy-5-(trifluoromethoxy)cinnamic acid)
- 1262015-01-9(3-Methyl-2-(trifluoromethoxy)cinnamic acid)
- 103962-07-8(3-4-(difluoromethoxy)phenylprop-2-enoic acid)
- 399580-48-4((E)-3-(2-(Trifluoromethoxy)phenyl)acrylic Acid)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
